Cas no 2360830-97-1 (Dibenzofuran, 7-chloro-1-phenyl-)

• Product Name: Dibenzofuran, 7-chloro-1-phenyl-
• CAS No: 2360830-97-1
• MF: C₁₈H₁₁ClO
• MW: 278.732343912125
• CID: 5184678
• PubChem ID: 138730666
• Update Time: 2026-03-05

Dibenzofuran, 7-chloro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran, 7-chloro-1-phenyl-
• 7-chloro-1-phenyldibenzo[b,d]furan
• 7-Chloro-1-phenyl dibenzofuran
• SY325781
• SCHEMBL21109822
• 7-Chloro-1-phenyldibenzofuran
• 11-chloro-3-phenyl-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaene
• G68115
• 11-chloro-3-phenyl-8-oxatricyclo[7.4.0.0?,?]trideca-1(13),2,4,6,9,11-hexaene
• 2360830-97-1
• DB-400052

• Inchi： 1S/C18H11ClO/c19-13-9-10-15-17(11-13)20-16-8-4-7-14(18(15)16)12-5-2-1-3-6-12/h1-11H
• InChI Key： SACVFEGLNRXPOV-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=CC=C2C2=C(C3=CC=CC=C3)C=CC=C12

Computed Properties

• Exact Mass: 278.0498427g/mol
• Monoisotopic Mass: 278.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 13.1Ų

Additional information on Dibenzofuran, 7-chloro-1-phenyl-

Dibenzofuran, 7-chloro-1-phenyl-

Dibenzofuran, 7-chloro-1-phenyl- (CAS No. 2360830-97-1) is a unique organic compound that has garnered significant attention in the field of heterocyclic chemistry and materials science. This compound belongs to the dibenzofuran family, which is a class of polycyclic aromatic hydrocarbons (PAHs) with a distinctive fused-ring structure. The presence of a chlorine atom at the 7-position and a phenyl group at the 1-position introduces unique electronic and structural properties, making it a valuable compound for various applications.

The synthesis of Dibenzofuran, 7-chloro-1-phenyl- involves advanced organic synthesis techniques, including Friedel-Crafts alkylation and coupling reactions. Recent studies have focused on optimizing these methods to achieve higher yields and better purity, which are critical for its use in specialized applications. The compound's structure allows for extensive conjugation, which is advantageous in optoelectronic materials and pharmaceutical intermediates.

In terms of properties, Dibenzofuran, 7-chloro-1-phenyl- exhibits strong fluorescence under UV light due to its extended π-system. This characteristic has led to its exploration in the development of novel fluorescent sensors and light-emitting materials. Researchers have also investigated its potential as a building block for more complex molecular architectures, such as macrocycles and supramolecular assemblies.

The application of this compound extends into the field of drug discovery, where its unique electronic properties make it a promising candidate for designing bioactive molecules. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, opening new avenues for therapeutic development.

From an environmental perspective, understanding the degradation pathways of Dibenzofuran, 7-chloro-1-phenyl- is crucial for assessing its impact on ecosystems. Research has shown that under certain conditions, such as photochemical reactions or microbial degradation, the compound can undergo transformations that reduce its persistence in the environment.

In conclusion, Dibenzofuran, 7-chloro-1-phenyl- (CAS No. 2360830-97-1) is a versatile compound with a wide range of potential applications. Its unique structure and properties make it an invaluable tool in various scientific disciplines. As research continues to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.